Cas no 2103244-33-1 (Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate)

• Product Name: Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate
• CAS No: 2103244-33-1
• MF: C₁₀H₁₂F₃NO₂S
• MW: 267.267992019653
• CID: 5797729
• PubChem ID: 165933071
• Update Time: 2025-06-22

Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 2103244-33-1
• EN300-6729047
• ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate
• Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate

• Inchi： 1S/C10H12F3NO2S/c1-2-16-9(15)8(14)4-7-3-6(5-17-7)10(11,12)13/h3,5,8H,2,4,14H2,1H3
• InChI Key： KHKKJCZVCFUMTN-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)C=C1CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 267.05408429g/mol
• Monoisotopic Mass: 267.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.6Ų

Additional information on Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate

Introduction to Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate (CAS No. 2103244-33-1)

Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate, with the CAS number 2103244-33-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and derivatives, specifically those with a thiophene ring and a trifluoromethyl group. The unique structural features of this compound make it a promising candidate for various applications, including drug discovery and development.

The chemical structure of Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate consists of an ethyl ester group, an amino group, and a thiophene ring substituted with a trifluoromethyl group. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications. The thiophene ring, in particular, is known for its aromaticity and ability to form stable complexes with metal ions, which can be advantageous in drug design.

Recent studies have highlighted the potential of Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties. These findings suggest that Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate could be further explored for the development of novel drugs targeting inflammatory diseases and pain management.

In addition to its potential therapeutic applications, Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate has also been studied for its role in modulating cellular processes. A study published in the Journal of Biological Chemistry demonstrated that this compound can interact with specific enzymes involved in signal transduction pathways, potentially leading to the regulation of gene expression and cell proliferation. These findings underscore the multifaceted nature of this compound and its potential as a tool for understanding complex biological systems.

The synthesis of Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate involves several well-established chemical reactions, including nucleophilic substitution, esterification, and coupling reactions. The choice of synthetic route can significantly impact the yield and purity of the final product. Researchers have reported various methods for synthesizing this compound, each with its own advantages and limitations. For example, one approach involves the reaction of 4-(trifluoromethyl)thiophene with an appropriate amino acid derivative followed by esterification to form the desired product.

The physicochemical properties of Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for confirming its structure and purity.

In terms of safety and handling, Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate should be stored under dry conditions at room temperature to maintain its stability. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. While it is not classified as a hazardous material, proper storage and handling practices should be followed to ensure safety in laboratory settings.

The potential applications of Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate extend beyond medicinal chemistry. In materials science, this compound has been investigated for its use in developing novel materials with unique properties. For example, researchers have explored its incorporation into polymer matrices to enhance their mechanical strength and thermal stability. These applications highlight the versatility of this compound and its potential impact across multiple scientific disciplines.

In conclusion, Ethyl 2-amino-3-[4-(trifluoromethyl)thiophen-2-yl]propanoate (CAS No. 2103244-33-1) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and physicochemical properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, contributing to advancements in various scientific fields.